Cas no 145624-58-4 ([4-(2-methylpropyl)phenyl] trifluoromethanesulfonate)

• Product Name: [4-(2-methylpropyl)phenyl] trifluoromethanesulfonate
• CAS No: 145624-58-4
• MF: C₁₁H₁₃F₃O₃S
• MW: 282.279332876205
• CID: 2777981
• PubChem ID: 10934890
• Update Time: 2025-04-21

[4-(2-methylpropyl)phenyl] trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• [4-(2-methylpropyl)phenyl] trifluoromethanesulfonate
• Methanesulfonic acid, trifluoro-, 4-(2-methylpropyl)phenyl ester
• DTXSID50448958
• PKJWTXIXLYRBHS-UHFFFAOYSA-N
• SCHEMBL4535172
• 145624-58-4

• Inchi： 1S/C11H13F3O3S/c1-8(2)7-9-3-5-10(6-4-9)17-18(15,16)11(12,13)14/h3-6,8H,7H2,1-2H3
• InChI Key： PKJWTXIXLYRBHS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 282.05400
• Monoisotopic Mass: 282.05374993Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 4.19430